![molecular formula C10H12O2S B3022423 1-((4-Methoxyphenyl)thio)propan-2-one CAS No. 25784-84-3](/img/structure/B3022423.png)
1-((4-Methoxyphenyl)thio)propan-2-one
Overview
Description
1-((4-Methoxyphenyl)thio)propan-2-one, also known as MPTP, is a chemical compound that is commonly used in scientific research. MPTP is a thioether derivative of 2-acetylthiophene and is often used as a starting material for the synthesis of other compounds.
Scientific Research Applications
Antimicrobial Activity
1-((4-Methoxyphenyl)thio)propan-2-one and its derivatives have been studied for their antimicrobial properties. Research by Nagamani et al. (2018) involved synthesizing novel compounds from 1-(2-hydroxy-4-methoxyphenyl)ethanone, exhibiting antimicrobial activity. This highlights the potential use of such compounds in developing new antimicrobial agents (Nagamani et al., 2018).
Synthesis of Polysubstituted Pyrroles
Kumar et al. (2017) developed a metal-free method for synthesizing polysubstituted pyrrole derivatives, which involved the use of compounds related to this compound. This process, which uses water as a solvent, underscores the compound's utility in synthesizing heterocyclic structures that are important in pharmaceuticals (Kumar et al., 2017).
Molecular Structure Analysis
The compound's derivatives have been a subject of study in crystallography. Kapoor et al. (2011) analyzed the crystal structure of a related compound, providing insights into its molecular configuration and potential interactions. Such studies are crucial for understanding the properties and potential applications of these compounds in materials science and pharmaceuticals (Kapoor et al., 2011).
Synthesis of Key Intermediates for Pharmaceuticals
The compound has been utilized in synthesizing key intermediates for pharmaceuticals. Yong-mei (2007) described a method to synthesize an intermediate for antiasthmatic medication from 1-(4-methoxyphenyl)propan-2-one, demonstrating the compound's relevance in drug synthesis (Yong-mei, 2007).
Exploration in Quantum Chemical Methods
Viji et al. (2020) conducted a study involving quantum chemical methods and vibrational spectral techniques on a molecule similar to this compound. Their research provides insights into the physical and chemical properties of these compounds, which can be critical for various scientific and industrial applications (Viji et al., 2020).
Properties
IUPAC Name |
1-(4-methoxyphenyl)sulfanylpropan-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2S/c1-8(11)7-13-10-5-3-9(12-2)4-6-10/h3-6H,7H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTCLISZSEDWSEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CSC1=CC=C(C=C1)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30556989 | |
Record name | 1-[(4-Methoxyphenyl)sulfanyl]propan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30556989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
25784-84-3 | |
Record name | 1-[(4-Methoxyphenyl)sulfanyl]propan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30556989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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